[1-[5-[2-cyano-2-(3,4-dimethoxyphenyl)ethenyl]thiophen-2-yl]piperidin-4-yl] 2-(diethylamino)acetate

• Molecular Formula: C26H33N3O4S
• Molecular Weight: 483.6 g/mol
• IUPAC Name: [1-[5-[2-cyano-2-(3,4-dimethoxyphenyl)ethenyl]thiophen-2-yl]piperidin-4-yl] 2-(diethylamino)acetate
• InChI: InChI=1S/C26H33N3O4S/c1-5-28(6-2)18-26(30)33-21-11-13-29(14-12-21)25-10-8-22(34-25)15-20(17-27)19-7-9-23(31-3)24(16-19)32-4/h7-10,15-16,21H,5-6,11-14,18H2,1-4H3
• InChI Key: STLNUMIUXISGQQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC(=O)OC1CCN(CC1)C2=CC=C(S2)C=C(C#N)C3=CC(=C(C=C3)OC)OC

Description

This compound features a piperidine ring linked to a thiophene moiety substituted with a cyano group and a 3,4-dimethoxyphenyl ethenyl group. The structural complexity suggests applications in medicinal chemistry, possibly as a kinase inhibitor or neuroactive agent, leveraging the electron-withdrawing cyano group and the hydrogen-bonding capacity of the dimethoxyphenyl moiety .

Comparison with Similar Compounds

Structural Analogues in Thiophene-Based Systems

Ethyl 2-(2-Cyano-3-(Substituted Phenyl)Acrylamido)Thiophene Derivatives ()

• Key Differences: The target compound replaces the acrylamido group with a piperidine ring, reducing hydrogen-bond donor capacity but improving steric flexibility. The diethylamino acetate ester enhances solubility in physiological conditions compared to the simple ethyl ester in compounds .
• Activity Implications: compounds exhibit antioxidant and anti-inflammatory activity.

Pyrimidine and Thiadiazole Derivatives

Ethyl 2-[6-Methyl-4-(Thietan-3-yloxy)Pyrimidine-2-ylthio]Acetate ()

• Structural Contrasts: The pyrimidine ring in vs. The thietan-3-yloxy group in introduces a strained ether ring, which may reduce metabolic stability compared to the target’s dimethoxyphenyl group .

Thiadiazole Sulfanyl Acetates ()

• Functional Group Analysis: Sulfonamide and thiadiazole groups in increase polarity but may limit blood-brain barrier penetration. The target’s diethylamino group provides a basic center, improving solubility and membrane permeability relative to sulfonamides .

Bis-Heterocyclic Systems ()

Bis-Pyrimidine and Bis-Pyrazole Derivatives

• Steric and Electronic Effects :
  • Bis-heterocycles in exhibit higher rigidity, which may enhance thermal stability but reduce conformational adaptability for target binding.
  • The target’s single thiophene-piperidine scaffold offers a balance between stability and flexibility .

Amino-Substituted Benzothiazepines ()

Dimethylamino-Benzothiazepine Acetate

• Pharmacokinetic Profile: The dimethylamino group in vs. diethylamino in the target may alter pKa and tissue distribution.

Comparative Data Table

Parameter	Target Compound	Analog	Compound
Core Structure	Thiophene-Piperidine	Thiophene-Acrylamido	Pyrimidine-Thietanyloxy
Key Functional Groups	Cyano, Diethylamino Acetate	Cyano, Ethyl Ester	Thioether, Thietanyloxy
Molecular Weight (Da)	~495 (estimated)	~350	~326
LogP (Predicted)	3.8	2.5	2.9
Potential Applications	Kinase Inhibition, CNS Agents	Antioxidant/Anti-Inflammatory	Antimicrobial, Enzyme Inhibition